Cas no 2679942-81-3 ((3S)-4-(4-bromophenyl)-3-(2,2,2-trifluoroacetamido)butanoic acid)

• Product Name: (3S)-4-(4-bromophenyl)-3-(2,2,2-trifluoroacetamido)butanoic acid
• CAS No: 2679942-81-3
• MF: C₁₂H₁₁BrF₃NO₃
• MW: 354.119853258133
• CID: 5619381
• PubChem ID: 165939541
• Update Time: 2025-05-21

(3S)-4-(4-bromophenyl)-3-(2,2,2-trifluoroacetamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679942-81-3
• (3S)-4-(4-bromophenyl)-3-(2,2,2-trifluoroacetamido)butanoic acid
• EN300-28298942

• Inchi： 1S/C12H11BrF3NO3/c13-8-3-1-7(2-4-8)5-9(6-10(18)19)17-11(20)12(14,15)16/h1-4,9H,5-6H2,(H,17,20)(H,18,19)/t9-/m0/s1
• InChI Key： OCKQUHFGFYDMBO-VIFPVBQESA-N
• SMILES： BrC1C=CC(=CC=1)C[C@@H](CC(=O)O)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 352.98744g/mol
• Monoisotopic Mass: 352.98744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.4Ų

Additional information on (3S)-4-(4-bromophenyl)-3-(2,2,2-trifluoroacetamido)butanoic acid

Comprehensive Overview of (3S)-4-(4-bromophenyl)-3-(2,2,2-trifluoroacetamido)butanoic acid (CAS No. 2679942-81-3)

The compound (3S)-4-(4-bromophenyl)-3-(2,2,2-trifluoroacetamido)butanoic acid (CAS No. 2679942-81-3) is a chiral organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 4-bromophenyl group and a trifluoroacetamido moiety, makes it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its stereospecific properties, as the (3S) configuration can influence biological activity and binding affinity.

In recent years, the demand for chiral building blocks like (3S)-4-(4-bromophenyl)-3-(2,2,2-trifluoroacetamido)butanoic acid has surged due to their applications in drug discovery. The 4-bromophenyl group is often utilized in cross-coupling reactions, a hot topic in modern organic chemistry, while the trifluoroacetamido functionality enhances metabolic stability—a key consideration in the development of new therapeutics. This compound aligns with current trends in precision medicine and targeted drug delivery, addressing frequent search queries such as "chiral compounds in drug design" and "fluorinated amino acid derivatives."

From a synthetic perspective, CAS No. 2679942-81-3 is notable for its versatility. It can serve as a precursor for peptide mimetics or be incorporated into larger frameworks via amide bond formation. The presence of both a carboxylic acid and an amide group allows for diverse functionalization, catering to the growing interest in multifunctional intermediates. Laboratories focusing on high-throughput screening often seek such compounds to expand their libraries, reflecting the industry's shift toward fragment-based drug discovery.

Analytical characterization of (3S)-4-(4-bromophenyl)-3-(2,2,2-trifluoroacetamido)butanoic acid typically involves techniques like NMR spectroscopy, HPLC, and mass spectrometry, which are frequently searched topics among chemists. Its chromatographic purity and enantiomeric excess are critical parameters, especially for researchers investigating structure-activity relationships (SAR). The compound's lipophilicity, influenced by the trifluoroacetamido group, also makes it relevant to studies on blood-brain barrier permeability—a recurring theme in neuroscience and oncology research.

Beyond pharmaceuticals, CAS No. 2679942-81-3 has potential applications in material science, particularly in the design of supramolecular assemblies. The 4-bromophenyl moiety can participate in halogen bonding, a non-covalent interaction gaining traction in crystal engineering. This aligns with searches for "halogenated compounds in smart materials" and "bioactive small molecules," highlighting the compound's interdisciplinary appeal.

In summary, (3S)-4-(4-bromophenyl)-3-(2,2,2-trifluoroacetamido)butanoic acid represents a convergence of synthetic utility and biological relevance. Its CAS No. 2679942-81-3 is increasingly cited in patents and publications, underscoring its role in advancing medicinal chemistry and chemical biology. As the scientific community prioritizes sustainable synthesis and green chemistry, this compound's efficient preparation and functional diversity position it as a subject of ongoing innovation.